Cas no 630067-12-8 (5-Iodo-1,10-phenanthroline)

• Product Name: 5-Iodo-1,10-phenanthroline
• CAS No: 630067-12-8
• MF: C₁₂H₇IN₂
• MW: 306.101854562759
• CID: 1090197
• PubChem ID: 3446504
• Update Time: 2025-06-13

5-Iodo-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1,10-phenanthroline
• NULL
• SCHEMBL22911114
• AKOS002664620
• 630067-12-8
• A914776
• DTXSID10392544
• CS-0203374

• MDL： MFCD06255106
• Inchi： 1S/C12H7IN2/c13-10-7-8-3-1-5-14-11(8)12-9(10)4-2-6-15-12/h1-7H
• InChI Key： XJRFZOAXAPEOGO-UHFFFAOYSA-N
• SMILES： IC1=CC2=CC=CN=C2C2C1=CC=CN=2

Computed Properties

• Exact Mass: 305.96500
• Monoisotopic Mass: 305.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Boiling Point: 438.6±25.0°C at 760 mmHg
• PSA: 25.78000
• LogP: 3.38760

5-Iodo-1,10-phenanthroline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on 5-Iodo-1,10-phenanthroline

Comprehensive Overview of 5-Iodo-1,10-phenanthroline (CAS No. 630067-12-8): Properties, Applications, and Research Insights

5-Iodo-1,10-phenanthroline (CAS No. 630067-12-8) is a halogenated derivative of the widely studied 1,10-phenanthroline scaffold, a versatile ligand in coordination chemistry and material science. This compound has garnered significant attention due to its unique structural features, including the iodo-substitution at the 5-position, which enhances its reactivity and utility in cross-coupling reactions, photophysical studies, and catalysis. Researchers and industries value this compound for its role in synthesizing metal-organic frameworks (MOFs), luminescent materials, and as a precursor for pharmaceutical intermediates.

The molecular structure of 5-Iodo-1,10-phenanthroline combines the rigid phenanthroline backbone with a reactive iodine atom, making it a pivotal building block in supramolecular chemistry. Its ability to form stable complexes with transition metals, such as copper, ruthenium, and iridium, has led to applications in OLEDs (organic light-emitting diodes) and solar cell technologies. Recent studies highlight its potential in bioimaging probes, where its fluorescence properties are exploited for cellular tracking.

In the context of green chemistry and sustainable synthesis, 5-Iodo-1,10-phenanthroline is increasingly used in C-H activation and palladium-catalyzed reactions, addressing the demand for eco-friendly methodologies. Its compatibility with microwave-assisted synthesis and flow chemistry further aligns with modern industrial trends. A growing number of patents and publications cite this compound for its efficiency in constructing heterocyclic compounds, a key focus in drug discovery.

From an analytical perspective, 5-Iodo-1,10-phenanthroline exhibits distinct UV-Vis absorption and emission spectra, making it a valuable tool in spectroscopic studies. Its stability under ambient conditions and solubility in common organic solvents (DMF, THF, and dichloromethane) facilitate handling in laboratory settings. Quality control protocols often employ HPLC and NMR to verify purity, ensuring reproducibility in research applications.

Emerging trends in nanotechnology and molecular electronics have further expanded the scope of 5-Iodo-1,10-phenanthroline. For instance, its integration into quantum dot assemblies and single-molecule devices demonstrates its versatility. Additionally, the compound’s role in artificial photosynthesis systems underscores its relevance in addressing global energy challenges, a topic frequently searched in academic and industrial forums.

For researchers sourcing 5-Iodo-1,10-phenanthroline, considerations include supplier reliability, batch-to-batch consistency, and scalability. Custom synthesis services often provide tailored solutions for specific project needs, such as isotopic labeling (13C or 15N) or modified derivatives. Storage recommendations typically advise protection from light and moisture to maintain stability over extended periods.

In summary, 5-Iodo-1,10-phenanthroline (CAS No. 630067-12-8) represents a critical reagent at the intersection of materials science, catalysis, and life sciences. Its multifaceted applications and adaptability to cutting-edge technologies ensure its continued prominence in scientific literature and industrial workflows. Future research may explore its untapped potential in theranostics and smart materials, aligning with the broader pursuit of innovation in chemical sciences.